Cas no 142332-82-9 (3-(3,5-dimethylphenyl)propan-1-amine)

3-(3,5-dimethylphenyl)propan-1-amine structure
142332-82-9 structure
Product Name:3-(3,5-dimethylphenyl)propan-1-amine
CAS No:142332-82-9
MF:C11H17N
MW:163.259382963181
MDL:MFCD09913029
CID:1311184
PubChem ID:19797641
Update Time:2025-09-27

3-(3,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,5-DiMethyl-benzenepropanamine
    • 3-(3,5-dimethylphenyl)propan-1-amine
    • BS-34532
    • C77897
    • EN300-1253425
    • DB-240786
    • AKOS005266055
    • 142332-82-9
    • SCHEMBL4213627
    • (3,5-Dimethylphenyl)propylamine
    • MDL: MFCD09913029
    • Inchi: 1S/C11H17N/c1-9-6-10(2)8-11(7-9)4-3-5-12/h6-8H,3-5,12H2,1-2H3
    • InChI Key: XBENPDIWJNEOFY-UHFFFAOYSA-N
    • SMILES: NCCCC1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

3-(3,5-dimethylphenyl)propan-1-amine Pricemore >>

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